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The following table summarizes the key analytical parameters from two core studies that developed and

validated voltammetric methods for Edoxaban.

Parameter Pencil Graphite Glassy Carbon Boron-Doped Diamond
Electrode (PGE) [1] Electrode (GCE) [2] Electrode (BDDE) [2]

Electrochemical Cyclic Voltammetry (CV), Cyclic Voltammetry Cyclic Voltammetry (CV),

Technique Square Wave (CV), Square Wave Square Wave
Voltammetry (SWV) Voltammetry (SWV) Voltammetry (SWV)

Supporting Britton-Robinson Buffer Britton-Robinson Buffer Britton-Robinson Buffer

Electrolyte (pH 9.0) (pH 5.0) (pH 5.0)

Oxidation Peak +0.98 V (vs. Ag/AgCl) +1.09 V (vs. Ag/AgCl) +1.29 V (vs. Ag/AgCl)

Potential

Linear Range 0.2-1.8uM 04-3.2uM 04-3.2uM

Limit of Detection 0.073 uM 0.212 uM 0.161 uM

(LOD)
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Parameter

Limit of
Quantification

(LOQ)

Application

Reported
Advantages

Pencil Graphite
Electrode (PGE) [1]

0.243 pM

Pharmaceutical dosage
forms, spiked human
urine

Disposable, low cost,
simple, eco-friendly, no
cleaning required

Glassy Carbon
Electrode (GCE) [2]

0.642 pM

Pharmaceutical dosage
forms

Wide potential window,
good reproducibility,
stability

Boron-Doped Diamond
Electrode (BDDE) [2]

0.487 pM

Pharmaceutical dosage
forms

Wide potential window,
low background current,
resistant to fouling

Detailed Experimental Protocols

Here are the methodologies used in the key studies for electrode preparation, measurement, and application

to real samples.

Method Using a Pencil Graphite Electrode (PGE)

e Electrode Preparation: A PGE (Rotring Tikky, 0.5 mm diameter) was used as the working electrode.
The pencil tip was cut to a length of 30 mm. Before each measurement, the electrode was
electrochemically activated by applying a potential of +1.4 V for 60 seconds in a Britton-Robinson
(BR) buffer at pH 9.0 [1]. The PGE was designed for single use.

¢ Voltammetric Procedure: The analysis was performed using a standard three-electrode system with
a platinum wire counter electrode and an Ag/AgCl reference electrode. The activated PGE was
placed in a cell containing 5 mL of BR buffer (pH 9.0) and the drug sample. Measurements were
taken using Cyclic Voltammetry (CV) and Square Wave Voltammetry (SWV) [1].

e Sample Preparation:

o Pharmaceuticals: A LIXIANA 60 mg tablet was dissolved in dimethyl sulfoxide (DMSO) [1].
o Biological Fluids: A urine sample from a healthy volunteer was vortexed for 5 minutes at 3000
rpm. The analysis was performed using the standard addition method to minimize matrix effects

[1].
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Method Using Glassy Carbon and Boron-Doped Diamond
Electrodes

e Electrode System: The study used both a Glassy Carbon Electrode (GCE) and a Boron-Doped
Diamond Electrode (BDDE) as working electrodes. The GCE was polished before use with alumina
slurry on a microcloth, then rinsed with distilled water. The BDDE was used as received [2].

e Voltammetric Procedure: Experiments were conducted in a three-electrode cell with the GCE or
BDDE, an Ag/AgCl reference electrode, and a platinum wire auxiliary electrode. The electrochemical
behavior of Edoxaban was investigated in BR buffer solutions across a pH range of 2.0 to 10.0, with
pH 5.0 selected as the optimal medium. CV and SWV techniques were employed [2].

e Sample Preparation: The method was applied to pharmaceutical dosage forms. Tablets were
dissolved in DMSO to prepare a stock solution, which was then diluted with the supporting electrolyte

for analysis [2].

Experimental Workflow for Voltammetric Determination
of Edoxaban

The diagram below illustrates the general decision-making pathway and experimental steps for determining

Edoxaban using voltammetry, based on the cited studies.
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This workflow summarizes the key steps for determining Edoxaban using different electrode types. The PGE
method is notable for its simple electrochemical activation, while GCE requires mechanical polishing. All

methods share a common core procedure after electrode preparation [1] [2].

Key Insights from the Comparison

¢ Sensitivity and Cost: The Pencil Graphite Electrode offers the best limit of detection and is the
most cost-effective and eco-friendly option, ideal for disposable use and routine analysis [1].

¢ Robustness and Wide Potential Window: The Glassy Carbon Electrode and Boron-Doped
Diamond Electrode are more robust, reusable options. The BDDE, in particular, operates with a
wide potential window and is very resistant to chemical fouling, which can be advantageous for
complex samples [2].

¢ Method Validation: All described methods were successfully validated by quantifying Edoxaban in
pharmaceutical formulations, demonstrating their practical applicability for quality control. The PGE
method was also successfully applied to spiked human urine samples, showing its potential for
therapeutic drug monitoring [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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